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Compound of Interest
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Cat. No.: B15590407

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cinnzeylanol, a pentacyclic diterpene isolated from the bark of Cinnamomum zeylanicum,
presents significant potential in the development of novel insecticides. With a CAS number of
62394-04-1, this natural compound has demonstrated potent biological activity, particularly in
the disruption of insect growth and development. This technical guide provides a
comprehensive overview of the available research on Cinnzeylanol, focusing on its chemical
properties, biological activity with a focus on its insecticidal effects, and the underlying
mechanisms of action. Detailed experimental protocols, quantitative data, and visual
representations of experimental workflows are included to facilitate further research and
development.

Chemical and Physical Properties

Cinnzeylanol is a complex diterpenoid with the molecular formula C20H3207 and a molecular
weight of 384.47 g/mol . Its structure was elucidated through X-ray analysis and chemical
reactions.
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Property Value Reference

CAS Number 62394-04-1 General chemical databases
Molecular Formula C20H3207 Isogai et al., 1977

Molecular Weight 384.47 g/mol General chemical databases

Not specified in available
Appearance )
literature

o Not specified in available
Solubility literature

Isolation and Purification

Cinnzeylanol is naturally present in the bark of Cinnamomum zeylanicum. The isolation
process, as described in the foundational study by Isogai et al. (1977), involves the extraction
of the dried bark followed by a series of chromatographic separations to yield the pure

compound.

Experimental Protocol: Isolation of Cinnzeylanol

» Extraction: The detailed protocol for the initial extraction of Cinnzeylanol from Cinnamomum
zeylanicum bark is not fully available in the reviewed literature. Typically, this would involve
maceration or Soxhlet extraction of the ground bark with an organic solvent like methanol or

ethanol.

e Fractionation: The crude extract is then subjected to column chromatography over silica gel,
eluting with a gradient of solvents (e.g., hexane-ethyl acetate or chloroform-methanol) to
separate fractions based on polarity.

 Purification: Fractions containing Cinnzeylanol, identified by thin-layer chromatography
(TLC), are combined and further purified by repeated column chromatography or preparative
high-performance liquid chromatography (HPLC) to yield pure Cinnzeylanol.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Cinnzeylanol (CAS:
62394-04-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15590407#cinnzeylanol-cas-number-62394-04-1-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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